Cas no 1565632-32-7 ({[4-(Methoxymethyl)oxan-4-yl]methyl}(propyl)amine)

• Product Name: {[4-(Methoxymethyl)oxan-4-yl]methyl}(propyl)amine
• CAS No: 1565632-32-7
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 5274409
• PubChem ID: 103984674
• Update Time: 2023-08-25

{[4-(Methoxymethyl)oxan-4-yl]methyl}(propyl)amine Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-4-(methoxymethyl)-N-propyl-2H-pyran-4-methanamine
• EN300-696485
• 1565632-32-7
• {[4-(methoxymethyl)oxan-4-yl]methyl}(propyl)amine
• {[4-(Methoxymethyl)oxan-4-yl]methyl}(propyl)amine

• Inchi： 1S/C11H23NO2/c1-3-6-12-9-11(10-13-2)4-7-14-8-5-11/h12H,3-10H2,1-2H3
• InChI Key： BEDMJBMCCUXXQY-UHFFFAOYSA-N
• SMILES： O1CCC(COC)(CNCCC)CC1

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 0.918±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 263.4±5.0 °C(Predicted)
• pka: 10.33±0.20(Predicted)